Cas no 68908-74-7 (Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester)

Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester structure
68908-74-7 structure
Product name:Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester
CAS No:68908-74-7
MF:C8H4O3.C10H22O.C6H10O4.C8H18O.C2H6O2
MW:644.8336
CID:515156
PubChem ID:173137

Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester
    • 2-benzofuran-1,3-dione,ethane-1,2-diol,hexanedioic acid,6-methylheptan-1-ol,8-methylnonan-1-ol
    • Adipic acid ethylene glycol,isodecyl alcohol,isooctyl alcohol,phthalic anhydride polymer
    • 68908-74-7
    • 2-benzofuran-1,3-dione;ethane-1,2-diol;hexanedioic acid;6-methylheptan-1-ol;8-methylnonan-1-ol
    • Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione,isodecyl isooctyl ester
    • Inchi: 1S/C10H22O.C8H4O3.C8H18O.C6H10O4.C2H6O2/c1-10(2)8-6-4-3-5-7-9-11;9-7-5-3-1-2-4-6(5)8(10)11-7;1-8(2)6-4-3-5-7-9;7-5(8)3-1-2-4-6(9)10;3-1-2-4/h10-11H,3-9H2,1-2H3;1-4H;8-9H,3-7H2,1-2H3;1-4H2,(H,7,8)(H,9,10);3-4H,1-2H2
    • InChI Key: FLESCNQXOMGEEW-UHFFFAOYSA-N
    • SMILES: CC(C)CCCCCCCO.CC(C)CCCCCO.C1=CC=C2C(=C1)C(=O)OC2=O.C(CCC(=O)O)CC(=O)O.C(CO)O

Computed Properties

  • Exact Mass: 644.4137
  • Monoisotopic Mass: 644.41356273g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 18
  • Complexity: 427
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 199Ų

Experimental Properties

  • PSA: 198.89

Hexanedioic acid,polymer with 1,2-ethanediol and 1,3-isobenzofurandione, isodecyl isooctyl ester Related Literature

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